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Compound of Interest

1-(3-Aminophenyl)imidazolidin-2-
Compound Name:
one

cat. No.: B1291180

Technical Guide: 1-(3-Aminophenyl)imidazolidin-
2-one

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(3-Aminophenyl)imidazolidin-2-one is a heterocyclic organic compound belonging to the
imidazolidinone class. The imidazolidinone scaffold is a key structural motif found in a variety of
biologically active molecules and serves as an important building block in medicinal chemistry
and drug discovery. This technical guide provides a summary of the available physical and
chemical properties of 1-(3-Aminophenyl)imidazolidin-2-one, along with a general overview
of its synthesis and potential biological significance based on related compounds.

Physicochemical Properties

While specific experimental data for 1-(3-Aminophenyl)imidazolidin-2-one is limited in
publicly available literature, the following tables summarize its known and predicted properties.

Table 1: General and Structural Properties
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Property Value Citation
1-(3-aminophenyl)imidazolidin-
IUPAC Name
2-one
CAS Number 938459-14-4 [11[2]
Molecular Formula CoH11N30 [1]
Molecular Weight 177.20 g/mol
Appearance Solid
1S/C9H11N30/c10-7-2-1-3-
InChl 8(6-7)12-5-4-11-9(12)13/h1-
3,6H,4-5,10H2,(H,11,13)
BPKSYMQSNOQBGA-
InChlKey
UHFFFAOYSA-N
SMILES Nclccec(c1)N2CCNC2=0

Table 2: Predicted Physical Properties

Property Predicted Value Citation
Density 1.276 + 0.06 g/cm?3 [3]
pKa 14.27 £ 0.20 [3]
Boiling Point Not available
Melting Point Not available

Insoluble in acetone and
Solubility ethanol (literature for a related [4]

compound)

Note: The predicted values are computationally derived and have not been experimentally

verified.

Synthesis
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A specific, detailed experimental protocol for the synthesis of 1-(3-Aminophenyl)imidazolidin-
2-one is not readily available in the surveyed literature. However, a general synthetic approach
to this class of compounds can be conceptualized. One plausible route involves the reaction of
1,2-diaminoethane with 3-nitrophenyl isocyanate, followed by reduction of the nitro group to an

amine.

Below is a generalized workflow for the synthesis of phenyl-substituted imidazolidin-2-ones.
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General synthetic workflow for 1-(3-Aminophenyl)imidazolidin-2-one.

Spectral and Analytical Data

No experimental spectral data (NMR, IR, Mass Spectrometry) for 1-(3-
Aminophenyl)imidazolidin-2-one has been found in the public domain. Commercial suppliers
of this compound state that they do not perform analytical data collection for this product.[2]

Biological Activity and Potential Applications

While there is no specific biological activity reported for 1-(3-Aminophenyl)imidazolidin-2-
one, the imidazolidinone core is present in numerous compounds with a wide range of
pharmacological activities. Derivatives of imidazolidinone have been investigated for their
potential as:

e Anticancer agents: Certain imidazolidinone derivatives have shown promise in cancer
research.

» Antiviral agents: The imidazolidinone structure is a component of some antiviral compounds.

» Antimicrobial agents: Various derivatives have been explored for their antibacterial and
antifungal properties.

The presence of the aminophenyl group on the imidazolidinone ring of this particular compound
provides a reactive site for further chemical modifications, making it a potentially valuable
building block for the synthesis of new drug candidates. It has been mentioned as a reactant
for the synthesis of Pim-1 inhibitors, which are of interest in cancer therapy.[4]

Safety and Handling

Based on available safety data, 1-(3-Aminophenyl)imidazolidin-2-one is classified with the
following hazards:

e Hazard Statements: H302 (Harmful if swallowed), H319 (Causes serious eye irritation).

e Precautionary Statements: P264, P270, P280, P301 + P312, P305 + P351 + P338, P337 +
P313.
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Standard laboratory safety protocols should be followed when handling this compound,
including the use of personal protective equipment such as gloves, safety glasses, and a lab
coat. It should be handled in a well-ventilated area.

Conclusion

1-(3-Aminophenyl)imidazolidin-2-one is a chemical compound with limited publicly available
experimental data regarding its specific physical and chemical properties. Its primary
significance appears to be as a building block in synthetic organic and medicinal chemistry. The
imidazolidinone core suggests potential for biological activity, a hypothesis that requires further
investigation through dedicated screening and pharmacological studies. Researchers
interested in this compound should anticipate the need to perform their own comprehensive
characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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